4-Cyclopropoxy-2,3-dimethoxypyridine

• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• IUPAC Name: 4-cyclopropyloxy-2,3-dimethoxypyridine
• InChI: InChI=1S/C10H13NO3/c1-12-9-8(14-7-3-4-7)5-6-11-10(9)13-2/h5-7H,3-4H2,1-2H3
• InChI Key: BBVTUHDKCHSGEQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CN=C1OC)OC2CC2

Description

4-Cyclopropoxy-2,3-dimethoxypyridine is a substituted pyridine derivative featuring methoxy groups at the 2- and 3-positions and a cyclopropoxy substituent at the 4-position. Pyridine derivatives with methoxy and aryl/alkyloxy groups are widely studied in medicinal and synthetic chemistry due to their electron-donating effects and versatility in functionalization.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-2,3-dimethoxypyridine typically involves the cyclopropanation of a suitable pyridine precursor followed by methoxylation. One common method involves the use of cyclopropyl bromide and a base to introduce the cyclopropoxy group. The reaction conditions often include the use of anhydrous solvents and inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of 4-Cyclopropoxy-2,3-dimethoxypyridine may involve optimized versions of the laboratory synthesis methods. This includes the use of continuous flow reactors to enhance reaction efficiency and yield. The choice of catalysts and solvents can be tailored to minimize costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-2,3-dimethoxypyridine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding pyridine N-oxides.

Reduction: Reduction reactions can yield partially or fully reduced pyridine derivatives.

Substitution: The methoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or potassium tert-butoxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation typically yields pyridine N-oxides, while reduction can produce various hydrogenated pyridine derivatives.

Scientific Research Applications

4-Cyclopropoxy-2,3-dimethoxypyridine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: This compound can be used in studies involving enzyme inhibition and receptor binding.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2,3-dimethoxypyridine involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The pathways involved can include signal transduction pathways and metabolic pathways, depending on the specific application.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key differences between 4-Cyclopropoxy-2,3-dimethoxypyridine and its analogs based on substituent effects, solubility, reactivity, and applications:

Compound Name	Substituent at Position 4	Physical State	Solubility	Key Reactivity	Applications	References
4-Cyclopropoxy-2,3-dimethoxypyridine	Cyclopropoxy group	Not reported	Predicted: Organic solvents	Likely undergoes acid-catalyzed ether cleavage	Potential intermediate for drug synthesis	Inferred
4-Iodo-2,3-dimethoxypyridine	Iodine atom	Pale yellow to brown solid	Ethanol, dichloromethane	Nucleophilic substitution (enhanced by iodine)	Pharmaceuticals, agrochemicals
2,3-Dimethoxy-4-pyridinecarboxaldehyde	Carbaldehyde group	Not specified	Not specified	Aldehyde-specific reactions (e.g., condensations)	Synthetic intermediates
4-Ethenyl-2,3-dimethoxypyridine	Ethenyl (vinyl) group	Not specified	Not specified	Polymerization or addition reactions	Material science, polymer chemistry

Key Insights:

Substituent Effects on Reactivity: The iodine in 4-Iodo-2,3-dimethoxypyridine facilitates nucleophilic substitution (e.g., Suzuki coupling), making it valuable for introducing aryl groups in drug discovery . Carbaldehyde and ethenyl groups enable diverse functionalization pathways, such as condensation (carbaldehyde) or polymerization (ethenyl) .

Solubility Trends: Methoxy and aryl/alkyloxy substituents generally enhance hydrophobicity. For example, 4-Iodo-2,3-dimethoxypyridine is soluble in ethanol and dichloromethane but poorly in water due to its methoxy groups . The cyclopropoxy analog likely follows similar trends.

Applications :

• 4-Iodo-2,3-dimethoxypyridine is discontinued commercially but historically used in pharmaceutical synthesis (e.g., kinase inhibitors) .
• Carbaldehyde and ethenyl derivatives serve as intermediates for synthesizing heterocycles or polymers .